1-Bromo-2-methoxy-4-(methoxymethoxy)benzene

• Molecular Formula: C9H11BrO3
• Molecular Weight: 247.09 g/mol
• IUPAC Name: 1-bromo-2-methoxy-4-(methoxymethoxy)benzene
• InChI: InChI=1S/C9H11BrO3/c1-11-6-13-7-3-4-8(10)9(5-7)12-2/h3-5H,6H2,1-2H3
• InChI Key: WAEQYJXXGZMKDX-UHFFFAOYSA-N
• Canonical SMILES: COCOC1=CC(=C(C=C1)Br)OC

Description

1-Bromo-2-methoxy-4-(methoxymethoxy)benzene is a useful research compound. Its molecular formula is C9H11BrO3 and its molecular weight is 247.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-bromo-3-methoxyphenol (500 mg, 2.46 mmol), chlorodimethylether (281 μL, 3.70 mmol), and potassium carbonate (850 mg, 6.15 mmol) was suspended in anhydrous N,N-dimethylformamide (8 mL) and stirred at 50° C. for 1 hour. After cooling down, the reaction mixture was diluted with ethyl acetate (150 mL). The mixture was washed with water (150 mL) and saturated brine (50 mL) successively, dried over anhydrous magnesium sulfate, and then the solvent was removed under reduced pressure. The obtained residue was purified by silica gel column chromatography (hexane-ethyl acetate) to give the titled reference compound (421 mg) as a colorless oil. (Yield 69%)